2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 2-(4-butan-2-ylphenoxy)-N-(2-cyanophenyl)acetamide
• InChI: InChI=1S/C19H20N2O2/c1-3-14(2)15-8-10-17(11-9-15)23-13-19(22)21-18-7-5-4-6-16(18)12-20/h4-11,14H,3,13H2,1-2H3,(H,21,22)
• InChI Key: RQPSLEZWFZQQQJ-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2C#N

Description

2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide, also known as BAY 41-2272, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of compounds known as sGC stimulators, which have been shown to have beneficial effects in various biological systems.

Mechanism of Action

2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide 41-2272 exerts its effects by stimulating the activity of soluble guanylate cyclase (sGC), which is an enzyme that catalyzes the production of cGMP from guanosine triphosphate (GTP). Increased levels of cGMP lead to relaxation of smooth muscle cells, vasodilation, and improved blood flow, which can have beneficial effects in various diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide 41-2272 can improve endothelial function, reduce inflammation, and improve vascular remodeling in various animal models of cardiovascular diseases. In addition, 2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide 41-2272 has been shown to improve exercise capacity and reduce pulmonary hypertension in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide 41-2272 is its specificity for sGC, which makes it a useful tool for studying the role of cGMP signaling in various biological systems. However, one of the limitations of 2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide 41-2272 is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in in vivo experiments.

Future Directions

There are several potential future directions for research involving 2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide 41-2272. One potential area of research is the development of more potent and selective sGC stimulators that can be used for therapeutic applications. Another potential area of research is the use of 2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide 41-2272 in combination with other drugs for the treatment of various diseases. Finally, further research is needed to fully understand the mechanisms underlying the beneficial effects of 2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide 41-2272 in various biological systems.

Synthesis Methods

The synthesis of 2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide 41-2272 involves a multi-step process that includes the reaction of 4-(butan-2-yl)phenol with 2-bromoacetophenone to form the intermediate compound, which is then reacted with cyanamide to form the final product. The process is relatively straightforward and can be scaled up for large-scale production.

Scientific Research Applications

2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide 41-2272 has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular diseases, pulmonary hypertension, and erectile dysfunction. Studies have shown that 2-[4-(butan-2-yl)phenoxy]-N-(2-cyanophenyl)acetamide 41-2272 can stimulate the production of cyclic guanosine monophosphate (cGMP), which is a key signaling molecule involved in various physiological processes.